6-Chloro-1-ethyl-4-hydroxy carbostyril

• Molecular Formula: C11H10ClNO2
• Molecular Weight: 223.65 g/mol
• IUPAC Name: 6-chloro-1-ethyl-4-hydroxyquinolin-2-one
• InChI: InChI=1S/C11H10ClNO2/c1-2-13-9-4-3-7(12)5-8(9)10(14)6-11(13)15/h3-6,14H,2H2,1H3
• InChI Key: YLUHIQQBPZZYGQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)Cl)C(=CC1=O)O

Description

6-Chloro-1-ethyl-4-hydroxy carbostyril is a useful research compound. Its molecular formula is C11H10ClNO2 and its molecular weight is 223.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Chloro-N-ethyl anthranilic acid (13.1g; 0.006 mole) in acetic acid (35 ml) and acetic anhydride (35 ml) was refluxed for 24 hours. The cooled mixture was poured into ice-water and basified to pH 14. The precipitated red oil was separated and the supernatant acidified to pH 5 to give the title compound as a white crystalline solid. m.p. (EtOH) 305°-8° C (Found: C, 58.80; H, 4.64; N, 6.49; Cl, 15.95; C11H10CINO2 requires, C, 59.07; H, 4.51; N, 6.26; Cl, 15.85%).